![molecular formula C10H8ClNO3 B1351325 3-(2-Chloro-phenyl)-4,5-dihydro-isoxazole-5-carboxylic acid CAS No. 522615-29-8](/img/structure/B1351325.png)
3-(2-Chloro-phenyl)-4,5-dihydro-isoxazole-5-carboxylic acid
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Overview
Description
3-(2-Chloro-phenyl)-4,5-dihydro-isoxazole-5-carboxylic acid, or 2-Chloro-5-carboxy-phenyl-isoxazole (CCPI), is an organic compound that has been used in a range of scientific research applications. It has been used as a reagent in various organic synthesis reactions, and has also been studied as a potential therapeutic agent.
Scientific Research Applications
Synthesis and Antitumor Activity
A study demonstrated the synthesis of isoxazolyl- and isothiazolylcarbamides from accessible carboxylic acids, including derivatives similar to the compound . These compounds showed high antitumor activity, highlighting their potential in enhancing the effects of cytostatic drugs (Potkin et al., 2014).
Synthetic Methodologies
Research into synthetic strategies targeting isoxazoles has been extensive due to their significance in pharmacology and agrochemistry. The preparation of pharmacologically active isoxazoles through versatile methodologies emphasizes their broad application potential (Vitale & Scilimati, 2013).
Optical Nonlinearity
Investigations into N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, a related class of compounds, have identified significant optical nonlinearity, suggesting their potential for optical limiting applications. This property is crucial for developing materials capable of protecting eyes and optical sensors from damage by intense light sources (Chandrakantha et al., 2013).
Antioxidant Activity
The synthesis of hydroxybenzaldehyde derivatives containing an isoxazole heteroring led to the creation of compounds with potential antioxidant activities. These compounds, through subsequent reactions, form Schiff bases and then amines, which could have therapeutic applications due to their antioxidant properties (Potkin et al., 2012).
Pharmacological Applications
Isoxazole derivatives have been evaluated for their pharmacological activities, including antimicrobial, antioxidant, and antifeedant activities against various bacterial, fungal species, and pests. These studies indicate the diverse biological activities of isoxazole compounds and their potential utility in medical and agricultural applications (Thirunarayanan & Sathiyendiran, 2015; Alshamari et al., 2020).
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Similar compounds, such as indole derivatives, are known to interact with their targets, leading to various changes . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .
Biochemical Pathways
Similar compounds, such as indole derivatives, are known to affect various biological activities, suggesting that they may influence multiple biochemical pathways .
Result of Action
Similar compounds, such as indole derivatives, have been reported to possess various biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
3-(2-chlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNO3/c11-7-4-2-1-3-6(7)8-5-9(10(13)14)15-12-8/h1-4,9H,5H2,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBABASIBBODKAE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(ON=C1C2=CC=CC=C2Cl)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30387992 |
Source
|
Record name | 3-(2-Chloro-phenyl)-4,5-dihydro-isoxazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30387992 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.63 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
522615-29-8 |
Source
|
Record name | 3-(2-Chloro-phenyl)-4,5-dihydro-isoxazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30387992 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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